Cas no 2137983-42-5 (5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137983-42-5
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 5760361
• PubChem ID: 165832003
• Update Time: 2025-06-14

5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-785989
• 5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2137983-42-5

• Inchi： 1S/C8H9N5O2/c1-2-13-4-3-9-7(13)5-6(8(14)15)11-12-10-5/h3-4H,2H2,1H3,(H,14,15)(H,10,11,12)
• InChI Key： WVOKSQDARRPKCG-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=NC=CN2CC)=NNN=1)=O

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 96.7Ų

Additional information on 5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137983-42-5)

The compound 5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137983-42-5) is a heterocyclic organic molecule featuring a unique fusion of imidazole and triazole rings, coupled with a carboxylic acid functional group. This structural complexity grants it significant potential in pharmaceutical and agrochemical research, particularly in drug discovery and small-molecule therapeutics. Its molecular formula and precise synthesis have garnered attention in academic and industrial laboratories, aligning with the growing demand for novel bioactive compounds.

Recent advancements in medicinal chemistry highlight the role of imidazole-triazole hybrids as key scaffolds for targeting enzymes and receptors. The presence of both hydrogen bond acceptors and donors in this compound enhances its binding affinity, making it a candidate for kinase inhibitors or antimicrobial agents. Researchers are particularly interested in its potential applications in cancer therapy and infectious disease treatment, topics frequently searched in scientific databases and AI-driven platforms like PubMed and Reaxys.

From a synthetic perspective, 5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is often synthesized via click chemistry, a method popularized by Nobel laureate Barry Sharpless. This approach ensures high atom economy and regioselectivity, addressing the industry's push for green chemistry and sustainable synthesis. The compound's solubility and stability under physiological conditions are also critical parameters being optimized for drug delivery systems.

In the context of computational chemistry, this molecule is frequently modeled using density functional theory (DFT) to predict its electronic properties and reactivity. Such studies are pivotal for virtual screening campaigns, a trending topic in AI-driven drug discovery. The compound's logP and pKa values are often calculated to assess its bioavailability, a metric highly relevant to pharmacokinetic studies.

Beyond pharmaceuticals, 5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has potential in material science, particularly in designing metal-organic frameworks (MOFs) or polymeric coatings. Its ability to coordinate with metal ions could revolutionize catalysis and sensor technologies, areas gaining traction in renewable energy and environmental monitoring.

As the scientific community prioritizes structure-activity relationships (SAR), this compound's derivatives are being systematically explored. Patent filings and preclinical studies suggest its versatility, with queries like "imidazole-triazole derivatives in drug design" rising in search engines. The intersection of high-throughput screening and fragment-based drug discovery further amplifies its relevance.

In summary, 5-(1-ethyl-1H-imidazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137983-42-5) exemplifies innovation at the nexus of organic synthesis, therapeutic development, and advanced materials. Its multifaceted applications ensure sustained interest across disciplines, driven by both academic curiosity and industrial demand.